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Compound of Interest

Compound Name:
4-Methylmorpholine-2-carboxylic

acid

Cat. No.: B1322872 Get Quote

In-Depth Technical Guide: 4-Methylmorpholine-
2-carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Methylmorpholine-2-carboxylic
acid, including its chemical properties, synthesis, and potential applications in research and

drug development.

Core Compound Information
4-Methylmorpholine-2-carboxylic acid is a heterocyclic organic compound featuring a

morpholine ring substituted with a methyl group at the nitrogen atom (position 4) and a

carboxylic acid group at position 2.
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Property Value Source

CAS Number 842949-48-8 N/A

Molecular Formula C₆H₁₁NO₃ N/A

Molecular Weight 145.16 g/mol N/A

Canonical SMILES CN1CCOC(C1)C(=O)O N/A

InChI Key
LJIYTRWQOOXPCZ-

UHFFFAOYSA-N
N/A

Physicochemical Data and Safety Information
A summary of key physicochemical properties and hazard information for the hydrochloride salt

of 4-Methylmorpholine-2-carboxylic acid is presented below.

Data Point Value Source

Molecular Weight (HCl salt) 181.62 g/mol [1]

Purity ≥97% N/A

Physical Form Solid N/A

Storage Conditions Sealed in dry, 2-8°C N/A

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[1]

Signal Word Warning N/A

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the direct synthesis of 4-
Methylmorpholine-2-carboxylic acid is not readily available in the cited literature, a plausible
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synthetic pathway can be constructed based on the synthesis of its precursor, morpholine-2-

carboxylic acid, and general N-methylation procedures for morpholines.

Conceptual Experimental Workflow
The synthesis can be conceptualized as a two-step process: first, the synthesis of the

morpholine-2-carboxylic acid scaffold, followed by N-methylation.
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Step 1: Synthesis of Morpholine-2-carboxylic acid

Step 2: N-Methylation
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Conceptual synthetic workflow for 4-Methylmorpholine-2-carboxylic acid.
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Detailed Methodologies
Step 1: Synthesis of (S)-N-BOC-Morpholine-2-carboxylic Acid

A concise, chromatography-free synthesis has been developed starting from epichlorohydrin.[2]

Reaction of Epichlorohydrin and Protected Ethanolamine: Chiral epichlorohydrin is reacted

with a protected ethanolamine to form a chlorohydrin intermediate.

Epoxide Formation and Cyclization: The chlorohydrin readily forms an epoxide, which then

undergoes cyclization to yield a morpholine-oxazepine mixture.

Hydrogenation and Protection: The benzyl protecting groups are removed via hydrogenation,

and the nitrogen is subsequently protected with a BOC group.

Oxidation: A TEMPO-catalyzed oxidation converts the primary alcohol of the morpholine

intermediate to the desired carboxylic acid.

Purification: The final product can be isolated and purified using acid-base extractions.

Step 2: N-Methylation of Morpholine-2-carboxylic Acid (Proposed)

Based on the synthesis of the related 4-methylmorpholine-3-carboxylic acid, a reductive

amination protocol is proposed.

Reaction Setup: Morpholine-2-carboxylic acid is dissolved in a suitable solvent.

Addition of Reagents: Aqueous formaldehyde is added to the solution.

Hydrogenation: The reaction mixture is stirred under a hydrogen atmosphere in the presence

of a palladium on carbon catalyst.

Work-up: Upon reaction completion, the catalyst is filtered off, and the filtrate is concentrated

under vacuum to yield the final product.

Significance in Medicinal Chemistry and Drug
Development
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The morpholine scaffold is a privileged structure in medicinal chemistry, known to impart

favorable physicochemical properties such as enhanced solubility and metabolic stability.[3]

The presence of a chiral center at the 2-position of the morpholine ring in 4-
Methylmorpholine-2-carboxylic acid makes it a valuable building block for asymmetric

synthesis, which is crucial for developing drugs with improved efficacy and reduced side

effects.[3]

Potential Biological Roles and Signaling Pathways
While specific biological targets and signaling pathways for 4-Methylmorpholine-2-carboxylic
acid have not been detailed in the available literature, the broader class of morpholine

derivatives has been associated with a wide range of pharmacological activities, including

anticancer, anti-inflammatory, and antiviral properties.[3] The carboxylic acid moiety is a key

functional group that can participate in crucial interactions with biological targets and can also

serve as a handle for further chemical modifications.

The general role of morpholine-containing compounds in drug discovery can be illustrated by

their interaction with various biological targets.
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General interaction of morpholine derivatives with biological systems.

Conclusion
4-Methylmorpholine-2-carboxylic acid is a chiral heterocyclic compound with potential

applications as a building block in medicinal chemistry and drug discovery. Its synthesis can be

achieved through a multi-step process starting from readily available precursors. While its

specific biological activities remain to be fully elucidated, the well-established importance of the

morpholine scaffold in bioactive molecules suggests that this compound and its derivatives are

promising candidates for further investigation in various therapeutic areas. Researchers and

drug development professionals can utilize the information provided in this guide to explore the

potential of 4-Methylmorpholine-2-carboxylic acid in their research programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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